Cas no 59713-55-2 (4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester)

• Product Name: 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester
• CAS No: 59713-55-2
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 5302274
• Update Time: 2025-07-20

4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester
• tert-Butyl 2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• Inchi： 1S/C12H17NO2S/c1-12(2,3)15-11(14)9-7-5-4-6-8(7)16-10(9)13/h4-6,13H2,1-3H3
• SMILES： C12CCCC=1C(C(OC(C)(C)C)=O)=C(N)S2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester

Recent Advances in the Study of 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester (CAS: 59713-55-2)

The compound 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester (CAS: 59713-55-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopenta[b]thiophene scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound as a key intermediate in the synthesis of potent kinase inhibitors. The researchers demonstrated that the tert-butyl ester group enhances the compound's stability and bioavailability, making it a valuable building block for drug development. Additionally, the amino and carboxylic acid functionalities provide versatile sites for further chemical modifications, enabling the creation of derivatives with tailored biological activities.

In another recent investigation, scientists explored the anti-inflammatory effects of 4H-Cyclopenta[b]thiophene-3-carboxylic acid derivatives. The study, conducted in vitro and in vivo, revealed that the compound significantly inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs, particularly for treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, advancements have been made in the efficient production of this compound. A 2024 report in Organic Process Research & Development described an optimized multi-step synthesis route that improves yield and reduces the use of hazardous reagents. The new method employs catalytic hydrogenation and tert-butylation strategies, offering a more sustainable and scalable approach for industrial applications.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future research. However, the growing body of evidence underscores the potential of 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester as a versatile scaffold in drug discovery, paving the way for innovative therapeutic solutions in the coming years.